2-Chloro-1-[2-methyl-7-(trifluoromethyl)-3,4-dihydro-2H-1,5-benzothiazepin-5-yl]ethanone

• IUPAC Name: 2-chloro-1-[2-methyl-7-(trifluoromethyl)-3,4-dihydro-2H-1,5-benzothiazepin-5-yl]ethanone
• InChI: InChI=1S/C13H13ClF3NOS/c1-8-4-5-18(12(19)7-14)10-6-9(13(15,16)17)2-3-11(10)20-8/h2-3,6,8H,4-5,7H2,1H3
• InChI Key: MZBCAMPJHZBLDI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(C2=C(S1)C=CC(=C2)C(F)(F)F)C(=O)CCl
• Molecular Formula: C13H13ClF3NOS
• Molecular Weight: 323.76 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzothiazepine ring, the trifluoromethyl group, and the ketone functional group would all contribute to its three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The benzothiazepine ring might participate in reactions typical of aromatic compounds. The trifluoromethyl group is generally considered to be inert, but under certain conditions, it might undergo reactions. The ketone group is a common site of reactivity and might undergo a variety of reactions, including nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar ketone group could increase its solubility in polar solvents. The trifluoromethyl group could influence its volatility and lipophilicity.

Future Directions

The potential applications of this compound would depend on its physical, chemical, and biological properties. It could be of interest in the fields of medicinal chemistry, materials science, or chemical synthesis, among others.